Cas no 402746-42-3 (5H-1,2,4-Triazepin-5-one, 3-amino-2,6-dihydro-7-methyl- (9CI))

• Product Name: 5H-1,2,4-Triazepin-5-one, 3-amino-2,6-dihydro-7-methyl- (9CI)
• CAS No: 402746-42-3
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 1021567
• Update Time: 2024-06-14

5H-1,2,4-Triazepin-5-one, 3-amino-2,6-dihydro-7-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazepin-5-one, 3-amino-2,6-dihydro-7-methyl- (9CI)
• 5H-1,2,4-Triazepin-5-one, 3-amino-2,6-dihydro-7-methyl-

• Inchi： 1S/C5H8N4O/c1-3-2-4(10)7-5(6)9-8-3/h2H2,1H3,(H3,6,7,9,10)
• InChI Key： WMPGXIPLCLVTOJ-UHFFFAOYSA-N
• SMILES： N1=C(C)CC(=O)N=C(N)N1

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 9.54±0.40(Predicted)